Cas no 1214702-92-7 (4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane)

• Product Name: 4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane
• CAS No: 1214702-92-7
• MF: C₁₅H₂₆O₆
• MW: 302.363345623016
• CID: 1075853
• PubChem ID: 316522
• Update Time: 2025-06-22

4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane
• 1214702-92-7
• NSC-20733
• DTXSID601249247
• SS-4330
• MFCD00138009
• D-Mannitol,2:3,4:5,6-tris-O-(1-methylethylidene)-
• NSC244772
• SB48832
• D-Mannitol, 1,2:3,4:5,6-tris-O-(1-methylethylidene)-
• 1,2:3,4:5,6-Tris-O-(1-methylethylidene)hexitol
• W18740
• CBDivE_003134
• Mannitol,2:3,4:5,6-tri-O-isopropylidene-, D-
• 2,2,2',2',2'',2''-HEXAMETHYL-4,4':5',4''-TER(1,3-DIOXOLANE)
• AKOS015896846
• NSC-244772
• Mannitol, 1,2:3,4:5,6-tri-O-isopropylidene-
• DS-001289
• 1,2:3,4:5,6-Tri-O-isopropylidene-D-mannitol
• 81704-51-0
• NSC20733
• SCHEMBL12708713
• Mannitol, 1,2:3,4:5,6-tri-O-isopropylidene-, D-

• MDL： MFCD00138009
• Inchi： 1S/C15H26O6/c1-13(2)16-7-9(18-13)11-12(21-15(5,6)20-11)10-8-17-14(3,4)19-10/h9-12H,7-8H2,1-6H3
• InChI Key： CKECEWYVEGPMPE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC(C2COC(C)(C)O2)C1C1COC(C)(C)O1

Computed Properties

• Exact Mass: 302.173
• Monoisotopic Mass: 302.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• LogP: 1.80950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane

Professional Introduction to Compound with CAS No. 1214702-92-7 and Product Name: 4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane

Compound with the CAS number 1214702-92-7 and the product name 4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane represents a significant advancement in the field of synthetic chemistry and pharmaceutical applications. This compound belongs to a class of heterocyclic ethers characterized by a unique structural framework that has garnered considerable attention due to its potential in various biochemical and medicinal contexts. The molecular architecture of this compound features multiple dioxolane moieties, which are cyclic ethers with a three-membered oxygen-containing ring. Specifically, the presence of dimethyl-substituted dioxolane units at the 2 and 5 positions enhances its stability and reactivity, making it a valuable intermediate in organic synthesis.

The structural complexity of 4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane lends itself to diverse applications in drug discovery and material science. The compound's dual functionality arises from the interplay between its rigid dioxolane rings and the electron-withdrawing effects of the dimethyl groups. This configuration allows for selective interactions with biological targets, making it a promising candidate for developing novel therapeutic agents. Recent studies have highlighted its utility in designing molecules that exhibit enhanced binding affinity and reduced toxicity compared to conventional scaffolds.

In the realm of pharmaceutical research, the synthesis of 4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane has been instrumental in exploring new paradigms for drug design. The compound's ability to undergo controlled modifications at multiple sites has enabled researchers to fine-tune its pharmacokinetic properties. For instance, modifications at the 4-position of the dioxolane ring have been shown to influence metabolic stability and bioavailability. These findings align with current trends in medicinal chemistry where structural optimization is key to achieving desired pharmacological outcomes.

Moreover, the compound's relevance extends beyond traditional pharmaceutical applications. Its unique chemical properties make it an attractive candidate for advanced materials development. Researchers have explored its potential as a monomer in polymer synthesis due to its ability to form stable cross-linked networks. Such materials exhibit exceptional mechanical strength and thermal stability, making them suitable for high-performance applications in industries ranging from aerospace to electronics. The incorporation of dimethyl-substituted dioxolane units into these polymers enhances their resistance to degradation under extreme conditions.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of 4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane's reactivity. Molecular modeling studies have revealed that the compound's dual functionality arises from a delicate balance between steric hindrance and electronic distribution. These insights have guided synthetic chemists in designing more efficient routes for its preparation while minimizing unwanted side reactions. Such progress underscores the importance of interdisciplinary approaches in modern chemical research.

The compound's potential in medicinal chemistry is further underscored by its role as a precursor in synthesizing bioactive molecules. Researchers have leveraged its structural motifs to develop inhibitors targeting various enzymatic pathways implicated in human diseases. For example, derivatives of 4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolane have shown promise in inhibiting kinases involved in cancer progression. The ability to modulate key pharmacophoric elements while maintaining overall structural integrity has been pivotal in enhancing drug efficacy.

In conclusion,4,5-Bis(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1，3 -dioxolane represents a versatile building block with broad applications across synthetic chemistry and pharmaceutical sciences。 Its unique structural features， coupled with recent advancements in computational and experimental methodologies， position it as a cornerstone for future innovations。 As research continues to uncover new functionalities， this compound is poised to play an increasingly significant role in shaping the next generation of therapeutics and materials。